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Compound of Interest

Compound Name: Endosulfan alcohol

CAS No.: 2157-19-9

Cat. No.: B164962 Get Quote

Abstract
Endosulfan alcohol (1,4,5,6,7,7-hexachloro-5-norbornene-2,3-dimethanol), a primary

metabolite of the organochlorine pesticide Endosulfan, serves as a critical biomarker for

environmental degradation and toxicological monitoring.[1] Accurate quantification relies

entirely on the integrity of the calibration standard. This guide provides a high-precision

protocol for the gravimetric preparation of Endosulfan Alcohol standards, addressing specific

solubility challenges, solvent expansion coefficients, and stability requirements necessary for

compliance with EPA Method 8081B and international toxicological standards.

Chemical Profile & Properties
Understanding the physicochemical limitations of the analyte is the first step in reducing

experimental error. Unlike its parent compounds (

- and

-endosulfan), the alcohol metabolite possesses hydroxyl groups that increase polarity, altering
its solubility profile and interaction with glass surfaces.
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Property Specification

Common Name Endosulfan Alcohol (Endosulfan Diol)

CAS Number 2157-19-9

IUPAC Name
1,4,5,6,7,7-hexachloro-5-norbornene-2,3-

dimethanol

Molecular Formula

C

H

Cl

O

Molecular Weight 360.88 g/mol

Physical State Crystalline Solid (White to Tan)

Solubility
High: Acetone, Ethyl Acetate,

MethanolModerate/Low: Hexane, Isooctane

Storage -20°C (Freezer), Protected from light

Safety & Handling (Critical)
Hazard: Endosulfan alcohol is an organochlorine compound and a toxic metabolite. It acts as

a GABA-gated chloride channel antagonist.[2]

PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.

Containment: All weighing and dissolution steps must occur within a certified fume hood.

Waste: Segregate as halogenated organic waste.

Protocol: Primary Stock Solution Preparation
Objective: Create a certified stock solution at 1,000 µg/mL (1 mg/mL).
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The "Solubility Trap"
Expert Insight: Many protocols erroneously suggest dissolving organochlorines directly in

hexane. However, Endosulfan Alcohol has higher polarity due to its two hydroxyl groups.

Dissolving directly in non-polar solvents (hexane/isooctane) often leads to micro-precipitation or

incomplete dissolution, causing "invisible" concentration errors.

Correct Approach: Use Acetone or Methanol for the primary stock to ensure 100% solvation,

then dilute into the final solvent.

Materials
Analytical Balance (readability 0.01 mg).

Class A Volumetric Flask (10 mL).

Solvent: Acetone (Pesticide Residue Grade).[2][3]

Neat Standard: Endosulfan Alcohol (>98% purity).

Step-by-Step Procedure
Equilibration: Allow the neat standard vial to reach room temperature (20-25°C) before

opening to prevent condensation of atmospheric moisture inside the vial.

Weighing:

Place the 10 mL volumetric flask on the balance and tare.

Accurately weigh 10.00 mg ± 0.1 mg of Endosulfan Alcohol directly into the flask.

Record the exact mass for the final concentration calculation.

Dissolution:

Add approximately 5 mL of Acetone.

Swirl gently. If solids persist, sonicate for 2 minutes. The hydroxyl groups facilitate rapid

dissolution in this polar aprotic solvent.
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Dilution to Volume:

Allow the solution to return to room temperature if sonication generated heat.

Dilute to the mark with Acetone.[4] Cap and invert 10 times.

Verification: Inspect for "schlieren" lines (indicating incomplete mixing) or particulates.

Protocol: Working Standard Preparation (Serial
Dilution)
Objective: Create a calibration curve range (e.g., 20 ng/mL to 500 ng/mL) in a solvent suitable

for GC-ECD/MS injection (typically Isooctane or Hexane).

The "Solvent Expansion" Factor
Expert Insight: Volatile solvents like Hexane have high coefficients of thermal expansion. A 5°C

temperature shift can alter volume by >0.5%.

Best Practice: Use Isooctane (2,2,4-Trimethylpentane) for working standards.[5] It is less

volatile than hexane, offering better stability for autosampler trays while maintaining excellent

GC characteristics.

Workflow Diagram
The following diagram illustrates the dilution pathway from solid neat standard to instrument-

ready vials.

Neat Solid
Endosulfan Alcohol

(>98% Purity)

Primary Stock
1,000 µg/mL
(in Acetone)

Weigh 10mg
Dissolve in 10mL Acetone

Intermediate Stock
10 µg/mL

(in Isooctane)

Dilute 1:100
(100µL Stock -> 9.9mL Isooctane)

Cal Level 1
500 ng/mLDilution A

Cal Level 2
100 ng/mL

Dilution B

Cal Level 3
20 ng/mL

Dilution C
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Figure 1: Serial dilution workflow ensuring solvent compatibility and concentration accuracy.

Step-by-Step Dilution
Intermediate Stock (10 µg/mL):

Transfer 100 µL of Primary Stock (Acetone) into a 10 mL Class A flask.

Dilute to volume with Isooctane.

Note: The small amount of Acetone (1%) will not interfere with GC-ECD analysis but

ensures the alcohol remains in solution during the transition to the non-polar solvent.

Working Standards:

Prepare calibration levels using the Intermediate Stock and Isooctane.

Target Conc.[6][7][8]
(ng/mL)

Volume of Intermediate (10
µg/mL)

Final Volume (Isooctane)

500 500 µL 10 mL

200 200 µL 10 mL

100 100 µL 10 mL

50 50 µL 10 mL

20 20 µL 10 mL

Storage and Stability
Endosulfan alcohol is relatively stable compared to its parent ester, but it is susceptible to

photo-oxidation and evaporation.

Primary Stock (Acetone): Stable for 6 months at -20°C. Store in amber glass with PTFE-lined

caps. Mark the meniscus level to monitor for solvent evaporation.
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Working Standards (Isooctane): Stable for 1 month at 4°C.

QC Check: Before using stored standards, analyze a fresh "check standard" against the

stored batch. If the response differs by >15%, prepare fresh standards.

Analytical Verification (GC-ECD)
To validate the standard preparation, analyze using conditions compliant with EPA Method

8081B.[6]

Column: Fused silica capillary, chemically bonded with 35% phenyl methylpolysiloxane (e.g.,

DB-35ms or equivalent).

Carrier Gas: Helium or Hydrogen.

Detector: Electron Capture Detector (ECD).[6][7][9]

Derivatization Note: While Endosulfan Alcohol can be analyzed directly, peak tailing may

occur due to the hydroxyl groups interacting with active sites in the liner. If tailing exceeds

1.5 (asymmetry factor), consider silylation using MSTFA (N-Methyl-N-

(trimethylsilyl)trifluoroacetamide) to form the trimethylsilyl ether derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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